Cas no 5039-16-7 (2-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide)

2-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide structure
5039-16-7 structure
Product Name:2-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
CAS No:5039-16-7
MF:C11H9ClN2OS
MW:252.719959974289
MDL:MFCD00124517
CID:933686
PubChem ID:2781529
Update Time:2025-04-19

2-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(4-phenyl-thiazol-2-yl)-acetamide
    • 2-CHLORO-N-(4-PHENYL-1,3-THIAZOL-2-YL)ACETAMIDE
    • n1-(4-phenyl-1,3-thiazol-2-yl)-2-chloroacetamide, AldrichCPR
    • SR-01000363757
    • SCHEMBL1357607
    • Z56827156
    • 5039-16-7
    • SR-01000363757-1
    • 5K-599S
    • STK034390
    • 2-chloro-N-(4-phenylthiazol-2-yl) acetamide
    • MFCD00124517
    • AKOS000266784
    • 2-Chloro-N-(4-phenylthiazol-2-yl)acetamide
    • AF-407/02986041
    • N-(4-phenyl-2-thiazolyl)-2-chloroacetamide
    • N1-(4-phenyl-1,3-thiazol-2-yl)-2-chloroacetamide
    • CS-0307536
    • EN300-01733
    • DTXSID40381805
    • 2-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
    • MDL: MFCD00124517
    • Inchi: 1S/C11H9ClN2OS/c12-6-10(15)14-11-13-9(7-16-11)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14,15)
    • InChI Key: FFAWPJLADWBKCB-UHFFFAOYSA-N
    • SMILES: ClCC(NC1=NC(=CS1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 252.0124118g/mol
  • Monoisotopic Mass: 252.0124118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3

2-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide Security Information

2-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide Pricemore >>

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abcr
AB242453-500 mg
N1-(4-Phenyl-1,3-thiazol-2-yl)-2-chloroacetamide; 95%
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abcr
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